Cas no 1804586-43-3 (Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate)

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate is a versatile pyridine derivative featuring both amino and trifluoromethoxy functional groups, which enhance its reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing trifluoromethoxy group improves metabolic stability, while the aminomethyl and ester moieties offer sites for further functionalization. This compound is particularly valuable as a building block in medicinal chemistry, enabling the development of bioactive molecules with optimized properties. Its structural features make it suitable for constructing heterocyclic frameworks or serving as an intermediate in the synthesis of complex target molecules. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.
Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate structure
1804586-43-3 structure
Product Name:Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
CAS No:1804586-43-3
MF:C9H10F3N3O3
MW:265.189212322235
CID:4930303
Update Time:2025-08-04

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
    • Inchi: 1S/C9H10F3N3O3/c1-17-8(16)7-4(3-13)5(2-6(14)15-7)18-9(10,11)12/h2H,3,13H2,1H3,(H2,14,15)
    • InChI Key: UOGIJLNGUPIKGL-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(N)N=C(C(=O)OC)C=1CN)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022003341-500mg
Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
1804586-43-3 97%
500mg
$980.00 2022-04-02
Alichem
A022003341-1g
Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
1804586-43-3 97%
1g
$1,848.00 2022-04-02

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Related Literature

Additional information on Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804586-43-3)

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804586-43-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group, which enhances its bioactivity and stability, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on trifluoromethoxy-containing compounds due to their ability to improve metabolic stability and membrane permeability, addressing key challenges in modern drug development.

The molecular structure of Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate includes an aminomethyl side chain and a methyl carboxylate moiety, which contribute to its versatility in synthetic chemistry. These functional groups enable the compound to serve as a building block for more complex molecules, particularly in the design of heterocyclic compounds and small-molecule inhibitors. Recent studies highlight its role in targeting enzymes and receptors involved in inflammatory and neurological pathways, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry and sustainable synthesis, CAS 1804586-43-3 has garnered attention for its potential to reduce environmental impact. The trifluoromethoxy group, known for its electron-withdrawing properties, can enhance reaction efficiency while minimizing waste. This aligns with the pharmaceutical industry's shift toward eco-friendly synthesis methods, a topic frequently searched by professionals seeking sustainable chemical alternatives.

Another area of interest is the compound's application in crop protection. The pyridine core and trifluoromethoxy substituent are common motifs in agrochemicals, offering pest resistance and improved plant uptake. As global agriculture faces challenges like climate resilience and pesticide resistance, researchers are exploring derivatives of Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate to develop next-generation biostimulants and herbicides.

From a technical perspective, the compound's CAS number 1804586-43-3 is critical for regulatory compliance and patent documentation. Its purity and stability under various conditions (e.g., temperature, pH) are frequently studied, as these factors influence its scalability for industrial production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, reflecting the broader trend of quality-by-design (QbD) in chemical manufacturing.

In summary, Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate represents a multifaceted tool for researchers addressing challenges in drug discovery, sustainable chemistry, and agricultural innovation. Its structural features and functional groups position it as a valuable candidate for future breakthroughs, resonating with trending searches like "novel pyridine derivatives 2024" and "trifluoromethoxy applications." As scientific inquiry evolves, this compound is poised to play a pivotal role in advancing both human health and environmental sustainability.

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